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Attribute

UNC0631

UNCO0646

Primary Target

In Vitro Biochemical
Potency (ICso)

Cellular Potency (ICso,
Reduction of H3K9me2)

Cellular Toxicity (ECso)

Toxicity/Function Ratio

Key Characteristics

G9a (EHMT2) [1] [2]

4 nM (G9a) [1] [2]

~25 nM (in MDA-MB-

231 cells) [1] [2]

~2.8 M (in MDA-MB-
231 cells) [1] [2]

Excellent (>100-fold) [4]
High cellular potency;

valuable for in vitro
studies [4]

G9a and GLP (EHMT1) [3]

6 nM (G9a), 15 nM (GLP) [3]

~10-26 nM (in MCF7 cells) [3]

~4.7 UM (in MCF7 cells) [3]

Excellent (>100-fold) [3]

Potent cellular activity; suitable for in vivo

studies due to better pharmacokinetic
properties [3]

Experimental Context and Protocols

The data in the table above are derived from standardized experimental protocols. Here is a summary of the

key methodologies used to generate this data:

¢ |In Vitro Biochemical Assay: Inhibitory activity (ICso) against the G9a enzyme was typically
measured using a fluorescence-based S-adenosyl-L-homocysteine hydrolase (SAHH)-coupled
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assay [4].

e Cellular Potency Assay: The reduction of the dimethylated histone mark (H3K9me?2) in cells (ICso)
was quantified using an In-Cell Western (ICW) assay. This immunofluorescence-based method
measures the H3K9me2 signal and normalizes it to cell number [4].

¢ Cellular Toxicity Assay: Cell viability (ECso) after inhibitor treatment was assessed using the MTT
assay. This colorimetric method measures the activity of mitochondrial enzymes in living cells [4] [5].

To help you visualize how these inhibitors function at a cellular level, the diagram below illustrates their core

mechanism of action and the downstream effects observed in cancer cell studies.
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Key Distinctions and Research Applications

While both compounds are excellent chemical probes for in vitro research, a key distinction lies in their

applicability for in vivo studies.
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e UNCO0631 is characterized as a highly potent tool compound for investigating G9a biology in cellular
systems, with excellent separation of functional potency and cell toxicity [4].

e UNCO0646 and the closely related analog UNC0642 were specifically designed and selected to
maintain high in vitro and cellular potency while also displaying improved pharmacokinetic properties.
This makes them the first-in-class inhibitors suitable for animal studies, which is a significant
advantage for translational research [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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